Cas no 144096-47-9 (4H-1-Benzopyran-4-one,6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)-)

• Product Name: 4H-1-Benzopyran-4-one,6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)-
• CAS No: 144096-47-9
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 142076
• PubChem ID: 51340315
• Update Time: 2025-06-03

4H-1-Benzopyran-4-one,6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)-
• (4aR,5R,6R)-6-ethyl-4a,5-dihydroxy-6,7-dihydro-5H-chromen-4-one
• Agistatin D
• AGISTATINE D
• 4H-1-Benzopyran-4-one,6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, [4aS-(4aa,5b,6b)]-
• CS-0093423
• (4aS,5R,6R)-6-ethyl-4a,5-dihydroxy-6,7-dihydro-5H-chromen-4-one
• (4aS,5R,6R)-6-ethyl-4a,5-dihydroxy-4a,5,6,7-tetrahydro-4H-chromen-4-one
• 144096-47-9
• CHEBI:218546
• HY-N10231
• 4H-1-Benzopyran-4-one, 6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)-

• Inchi： 1S/C11H14O4/c1-2-7-3-4-9-11(14,10(7)13)8(12)5-6-15-9/h4-7,10,13-14H,2-3H2,1H3/t7-,10-,11-/m1/s1
• InChI Key： JNJNTFPIOCKSTA-AVPPRXQKSA-N
• SMILES： O[C@H]1[C@]2(C(C=COC2=CC[C@H]1CC)=O)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (23 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 4H-1-Benzopyran-4-one,6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)-

Comprehensive Overview of 4H-1-Benzopyran-4-one, 6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)- (CAS No. 144096-47-9)

4H-1-Benzopyran-4-one, 6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)- (CAS No. 144096-47-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydrobenzopyrans and is characterized by its specific stereochemistry and functional groups.

The molecular structure of 4H-1-Benzopyran-4-one, 6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)- consists of a benzopyran core with a tetrahydrofuran ring fused to it. The presence of hydroxyl groups at positions 4a and 5, along with an ethyl substituent at position 6, contributes to its chemical reactivity and biological properties. The absolute configuration at the chiral centers (4aS, 5R, 6R) plays a crucial role in its pharmacological effects.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 4H-1-Benzopyran-4-one, 6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)- exhibits significant antioxidant and anti-inflammatory properties. These activities are attributed to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines.

In addition to its antioxidant and anti-inflammatory effects, this compound has also been investigated for its potential as a neuroprotective agent. Studies conducted in animal models have demonstrated that it can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic properties of 4H-1-Benzopyran-4-one, 6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)- have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile. This makes it a promising candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

The synthesis of 4H-1-Benzopyran-4-one, 6-ethyl-4a,5,6,7-tetrahydro-4a,5-dihydroxy-, (4aS,5R,6R)- has been optimized using modern synthetic techniques. Methods such as asymmetric catalysis and chiral resolution have been employed to ensure high enantiomeric purity. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 4H-1-Benzopyran-4-one, 6-ethyl-4a,5，6，7-tetrahydro-4a，5-dihydroxy-, (4aS，5R，6R)- (CAS No. 144096-47-9) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and optimization. As research continues to advance our understanding of this compound's properties and mechanisms of action, 4H-1-Benzopyran-4-one，6-Ethyl - 3 ，3 ，8b-Trihydro -2，3，3 ，8b - Tetrahydro -2h - Benzofuro [3 ，2-C] Pyrrol -2-One (CAS No. 10308832) is expected to play an increasingly important role in the field of medicinal chemistry.